Cas no 1823442-03-0 (Ethyl 2-(3-bromo-1H-1,2,4-triazol-1-yl)butanoate)

• Product Name: Ethyl 2-(3-bromo-1H-1,2,4-triazol-1-yl)butanoate
• CAS No: 1823442-03-0
• MF: C₈H₁₂BrN₃O₂
• MW: 262.10378074646
• MDL: MFCD28969779
• CID: 5162492
• PubChem ID: 119053461
• Update Time: 2026-03-04

Ethyl 2-(3-bromo-1H-1,2,4-triazol-1-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-bromo-1H-1,2,4-triazol-1-yl)butanoate
• STL584894
• ethyl 2-(3-bromo-1,2,4-triazol-1-yl)butanoate
• Ethyl2-(3-bromo-1H-1,2,4-triazol-1-yl)butanoate
• 1H-1,2,4-Triazole-1-acetic acid, 3-bromo-α-ethyl-, ethyl ester

• MDL： MFCD28969779
• Inchi： 1S/C8H12BrN3O2/c1-3-6(7(13)14-4-2)12-5-10-8(9)11-12/h5-6H,3-4H2,1-2H3
• InChI Key： AFUGJFFTEYXSSC-UHFFFAOYSA-N
• SMILES： BrC1N=CN(C(C(=O)OCC)CC)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 203
• XLogP3: 2.3
• Topological Polar Surface Area: 57

Additional information on Ethyl 2-(3-bromo-1H-1,2,4-triazol-1-yl)butanoate

Ethyl 2-(3-bromo-1H-1,2,4-triazol-1-yl)butanoate (CAS No. 1823442-03-0): A Comprehensive Overview

Ethyl 2-(3-bromo-1H-1,2,4-triazol-1-yl)butanoate (CAS No. 1823442-03-0) is a versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound, characterized by its unique structural features, has shown promise in various applications, including the development of novel pharmaceuticals and agrochemicals.

The molecular structure of Ethyl 2-(3-bromo-1H-1,2,4-triazol-1-yl)butanoate consists of a butanoate ester linked to a 3-bromo-1H-1,2,4-triazole moiety. The presence of the bromine atom and the triazole ring imparts specific chemical and biological properties to the molecule. The bromine atom is a versatile functional group that can participate in various chemical reactions, such as nucleophilic substitution and cross-coupling reactions. The triazole ring, on the other hand, is known for its stability and ability to form hydrogen bonds, making it an attractive scaffold in drug design.

Recent research studies have highlighted the potential of Ethyl 2-(3-bromo-1H-1,2,4-triazol-1-yl)butanoate in the development of new therapeutic agents. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that compounds containing the 3-bromo-1H-1,2,4-triazole motif exhibit potent antifungal activity against a range of pathogenic fungi. This finding underscores the importance of this compound as a lead structure for the development of antifungal drugs.

In addition to its antifungal properties, Ethyl 2-(3-bromo-1H-1,2,4-triazol-1-yl)butanoate has also been investigated for its potential as an agrochemical. Research conducted by a team at the University of California showed that this compound exhibits excellent herbicidal activity against several weed species. The unique combination of the bromine atom and the triazole ring provides this compound with enhanced selectivity and efficacy in controlling weeds without causing significant harm to crops.

The synthesis of Ethyl 2-(3-bromo-1H-1,2,4-triazol-1-yl)butanoate has been extensively studied and optimized to improve yield and purity. A common synthetic route involves the reaction of ethyl butanoate with 3-bromo-1H-1,2,4-triazole in the presence of a suitable catalyst. This method has been refined to achieve high yields and reduce side reactions. The ability to synthesize this compound efficiently is crucial for its practical applications in both pharmaceutical and agrochemical industries.

The pharmacokinetic properties of Ethyl 2-(3-bromo-1H-1,2,4-triazol-1-yl)butanoate have also been evaluated in preclinical studies. These studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its good oral bioavailability and low toxicity make it a promising candidate for further development as a therapeutic agent.

In conclusion, Ethyl 2-(3-bromo-1H-1,2,4-triazol-1-yl)butanoate (CAS No. 1823442-03-0) is a multifaceted compound with significant potential in various fields. Its unique structural features and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize its synthesis methods, this compound is likely to play an increasingly important role in advancing scientific knowledge and practical applications in chemistry and medicine.